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Introduction

Erasin, also known as UBX Domain Containing 2 (UBXD2) or UBXN4, is an integral membrane
protein of the endoplasmic reticulum (ER) and nuclear envelope.[1][2] It functions as a critical
adaptor protein in the ER-associated degradation (ERAD) pathway, a quality control
mechanism that removes misfolded or unassembled proteins from the ER.[1][3] Erasin
facilitates this process by linking polyubiquitinated substrates to the AAA ATPase p97/VCP,
which in turn powers their dislocation from the ER membrane for subsequent degradation by
the proteasome.[1][2][3]

Studies have demonstrated that modulating the expression level of erasin has a direct impact
on the efficiency of the ERAD pathway. Overexpression of erasin enhances the degradation of
classical ERAD substrates, while its reduction inhibits this process.[1][2][4] Furthermore, erasin
expression is upregulated in response to ER stress and has been observed to accumulate in
neurons affected by Alzheimer's disease, suggesting its involvement in cellular stress
responses and neurodegenerative pathologies.[1][2]

These application notes provide a comprehensive overview of the tools and protocols for
studying erasin (UBXD2) function through overexpression, catering to researchers in cell
biology, protein quality control, and neurodegenerative disease.
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Molecular Characteristics

Property Description Reference
Gene Name UBXN4 (formerly UBXD2) [3]
Protein Name Erasin [1]
Size 508 amino acids (human) [1]
Molecular Weight ~64 kDa [1]

Coiled-coil domain, UBX
Key Domains domain, Hydrophobic domain [1]

(ER targeting)

o Endoplasmic Reticulum (ER),
Subcellular Localization [11[2]
Nuclear Envelope

. . p97/VCP adaptor protein in the
Primary Function [3][5][6]
ERAD pathway

Erasin (UBXD2) Signaling and Functional Pathway

Erasin is a key component of the ERAD machinery. The following diagram illustrates its central
role in linking misfolded substrate recognition to proteasomal degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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